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Compound of Interest

Compound Name: Barium bromide

Cat. No.: B227244

An In-depth Technical Guide to the Molecular Weight and Molar Mass of Barium Bromide
(BaBr2)

This guide provides a comprehensive overview of the molecular weight and molar mass of
Barium Bromide (BaBrz), tailored for researchers, scientists, and professionals in drug
development. It covers the fundamental principles, calculation methods, and experimental
determination protocols.

Understanding Molecular Weight and Molar Mass

While often used interchangeably in practice, molecular weight and molar mass are technically
distinct concepts.

» Molecular Weight is the mass of a single molecule of a substance, expressed in atomic mass
units (amu)[1][2][3]. It is a dimensionless quantity calculated by summing the atomic weights
of all atoms in the molecule[1].

e Molar Mass is the mass of one mole (approximately 6.022 x 1023 particles) of a substance[4].
It is expressed in grams per mole ( g/mol )[1][2].

For practical purposes, the numerical value of the molecular weight in amu is equivalent to the
molar mass in g/mol [2].

Calculation of BaBr2 Molar Mass
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The molar mass of Barium Bromide (BaBrz) is calculated by summing the atomic masses of
its constituent elements: one atom of Barium (Ba) and two atoms of Bromine (Br).

Data Presentation: Atomic Weights

The standard atomic weights for Barium and Bromine are essential for this calculation.

Standard Atomic

Element Symbol Atomic Number .

Weight ( g/mol )
Barium Ba 56 137.327[5][6][7]
Bromine Br 35 79.904[8][9][10]

Calculation Summary

The molar mass is derived from the chemical formula BaBr-.

Atomic Weight Total Mass (

Element Symbol Quantity

(g/mol) g/mol )
Barium Ba 1 137.327 137.327
Bromine Br 2 79.904 159.808
Total BaBr2 297.135

Therefore, the molar mass of Barium Bromide (BaBr2) is 297.135 g/mol [11].
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Inputs: Atomic Weights

Atomic Weight of Ba |_ Atomic Weight of Br
(137.327 g/mol) (79.904 g/mol)

CalculationvSteps

Multiply Br Weight by 2
(2 *79.904 = 159.808)

'

Sum Component Masses
(137.327 + 159.808)

Molar Mass of BaBr2

297.135 g/mol

Click to download full resolution via product page

Diagram 1: Calculation workflow for the molar mass of BaBr-.

Experimental Protocols for Molar Mass
Determination

While theoretical calculation is straightforward, experimental verification is crucial in research.
The primary methods include mass spectrometry and techniques based on colligative

properties.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules. It provides a highly accurate determination of the molar mass.

Methodology:
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« lonization: A sample of BaBr: is vaporized and then ionized, typically by electron impact or
chemical ionization, to form charged particles.

o Acceleration: The resulting ions are accelerated by an electric field to give them all the same
kinetic energy.

» Deflection: The ions then enter a magnetic field, which deflects them. The degree of
deflection is inversely proportional to the mass of the ion; lighter ions are deflected more
than heavier ones.

o Detection: A detector measures the m/z ratio of the deflected ions. For BaBrz, the primary
peak would correspond to the molecular ion [BaBrz]*. The presence of bromine's two stable
isotopes (7°Br and 81Br) will result in a characteristic isotopic pattern.

Colligative Properties: Freezing Point Depression

Colligative properties are properties of solutions that depend on the ratio of the number of
solute particles to the number of solvent molecules. Measuring these properties can be used to
determine a solute's molar mass[12][13]. Freezing point depression is a common and
accessible method[14][15].

Methodology:

» Solvent Freezing Point: Precisely measure the freezing point of a pure solvent (e.g.,
cyclohexane or camphor).

o Prepare Solution: Dissolve a known mass of the unknown solute (in this case, BaBrz) in a
known mass of the solvent.

» Solution Freezing Point: Measure the freezing point of the prepared solution. The freezing
point of the solution will be lower than that of the pure solvent[15].

o Calculate Depression: The change in freezing point (ATf) is calculated: ATf = Freezing
Point(solvent) - Freezing Point(solution).

» Calculate Molar Mass: The molar mass of the solute is determined using the following
formula: Molar Mass = (Kf * mass_solute) / (ATf * mass_solvent_kg) Where Kf is the freezing
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point depression constant of the solvent.

Prepare Solution:
Dissolve known mass of BaBr2
in known mass of solvent

Calculate ATf
(Tfe - TH)

Calculate Molar Mass
using ATf and Kf

Click to download full resolution via product page
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Diagram 2: Workflow for molar mass determination via freezing point depression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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